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Compound of Interest

Compound Name: 4-Bromo-6-methylpyrimidine

Cat. No.: B1371638

An In-depth Technical Guide to the Commercial Availability of 4-Bromo-6-methylpyrimidine

Executive Summary

4-Bromo-6-methylpyrimidine is a halogenated heterocyclic compound of significant interest in
medicinal chemistry and organic synthesis. Its utility as a versatile building block, primarily in
palladium-catalyzed cross-coupling reactions, has made it a valuable intermediate for the
construction of complex molecular architectures. This guide provides a comprehensive
overview of its synthesis, commercial availability, key applications in drug discovery, and
essential protocols for its handling and characterization. Designed for researchers, chemists,
and drug development professionals, this document synthesizes technical data with practical
insights to support its effective procurement and application in a laboratory setting.

Introduction to 4-Bromo-6-methylpyrimidine: A Key
Synthetic Intermediate

4-Bromo-6-methylpyrimidine, identified by CAS Number 69543-98-2, is a pyrimidine
derivative featuring a bromine atom at the 4-position and a methyl group at the 6-position.[1]
The strategic placement of the bromine atom renders it an excellent leaving group for various
metal-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and
carbon-heteroatom bonds.[2][3] The pyrimidine core is a prevalent scaffold in numerous
biologically active compounds, making this molecule a crucial starting material for
pharmaceutical and agrochemical research.[4]
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Key Compound Identifiers:

Identifier Value

CAS Number 69543-98-2[1]
Molecular Formula CsHsBrNz[1][5]
Molecular Weight 173.02 g/mol [1]
MDL Number MFCD00234065[1]

| InChlKey | GBPCCNWUSHSRTM-UHFFFAOY SA-N[5] |

Synthesis and Commercial Production Landscape

The commercial synthesis of 4-Bromo-6-methylpyrimidine and its analogs is typically
achieved through multi-step processes that prioritize yield, purity, and scalability. While various
specific routes exist, a common and logical approach involves the construction of the
pyrimidine ring followed by a regioselective bromination.

One well-documented strategy for related pyrimidines involves the condensation of a C3-
dielectrophile with an amidine, followed by halogenation. For instance, a scalable synthesis for
the related 5-bromo-6-methylpyrimidine scaffold commences with the condensation of
formamidine acetate with methyl acetoacetate to form 6-methylpyrimidin-4-ol.[6] This
intermediate is then brominated and subsequently converted to a more reactive chloro-
derivative using reagents like phosphorus oxychloride (POCIs).[6]

A more direct, one-pot method has also been developed for synthesizing 4-bromopyrimidines
by cyclizing N-(cyanovinyl)amidines in the presence of dry hydrogen bromide in dioxane.[7]
This approach offers a time-efficient alternative for creating these valuable intermediates.[7]

Below is a generalized workflow illustrating a plausible synthetic pathway.
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Step 1: Pyrimidine Ring Formation
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Caption: Generalized Synthetic Workflow for 4-Bromo-6-methylpyrimidine.

Commercial Availability and Supplier Analysis
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4-Bromo-6-methylpyrimidine is available from a range of chemical suppliers that cater to the
research and development sector. Availability can vary from in-stock to synthesis-on-demand.
When procuring this reagent, researchers should consider purity, quantity, lead time, and the
availability of analytical documentation such as a Certificate of Analysis (CoA).

Selected Commercial Suppliers:

Supplier CAS Number Stated Purity Availability Note

N May be out of stock;
Not specified; CoA

Matrix Scientific 69543-98-2 ] inquiry
available
recommended[1]
S (Lists related >95% for similar Stocks and ships from

AK Scientific, Inc. o

compounds) products California, USA[8]

_ _ (Lists related _ Extensive catalog of

Sigma-Aldrich Varies by product o

compounds) building blocks

) - Synthesis on
Synchem (Product listed) Not specified

demand|[9]
(Lists related >95% for similar Laboratory chemical
MedChemExpress )
compounds) products supplier[10]

Note:This table is not exhaustive and represents a snapshot of available information.
Researchers are advised to contact suppliers directly for current stock status, pricing, and
detailed specifications.

Applications in Research and Drug Development

The primary utility of 4-Bromo-6-methylpyrimidine stems from its role as a versatile
intermediate in organic synthesis, particularly in the construction of pharmacologically relevant
molecules.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine substituent at the 4-position is an ideal handle for various palladium-catalyzed
cross-coupling reactions. This allows for the efficient introduction of diverse functional groups
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and the construction of complex molecular scaffolds.[2][3]

Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form C-C bonds, enabling
the synthesis of biaryl and heteroaryl-aryl structures.

 Stille Coupling: Reaction with organotin compounds, also for C-C bond formation.
e Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

e Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, creating substituted
aminopyrimidines.

4-Bromo-6-methylpyrimidine Ar}(’lp?f)é?gﬁ)?)md

N

Pd Catalyst
(e.g., Pd(PPhs)a)
+ Base

-C Bond Formation

4-Aryl-6-methylpyrimidine

Click to download full resolution via product page

Caption: Suzuki-Miyaura cross-coupling reaction workflow.

Scaffold for Biologically Active Molecules

The pyrimidine ring is a privileged structure in medicinal chemistry, found in a wide array of
approved drugs.[4] Derivatives of 4-Bromo-6-methylpyrimidine serve as precursors for
compounds targeting various diseases:

» Kinase Inhibitors: The pyrimidine scaffold is a common core for molecules designed to inhibit
protein kinases, which are crucial targets in oncology.[3]
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» Anti-Infective Agents: Pyrimidine derivatives have been developed as antibacterial,
antifungal, and antiviral agents.[4]

o CNS-Active Agents: The scaffold is also utilized in the development of drugs targeting the
central nervous system.[4]

The ability to functionalize the 4-position through cross-coupling allows for the systematic
exploration of structure-activity relationships (SAR) during the drug discovery process.

Analytical Characterization and Quality Control

Verifying the identity and purity of 4-Bromo-6-methylpyrimidine is critical before its use in
synthesis. A Certificate of Analysis from the supplier should provide data from one or more of
the following standard analytical techniques.

Standard Analytical Protocols:
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Provides information on the number and environment of protons. Expected
signals would correspond to the methyl group protons, and the aromatic protons on the
pyrimidine ring. For the related 5-bromo-4,6-dimethylpyrimidine, the methyl protons
appear around 6 = 2.81 ppm and the ring proton at & = 9.11 ppm (in CDsOD).[6]

o 183C NMR: Shows the number of unique carbon atoms. For the same related compound,
signals appear at 6 = 170.1, 151.3, 124.9, and 25.0 ppm.[6]

e Mass Spectrometry (MS): Confirms the molecular weight (173.02 g/mol ) and isotopic pattern
characteristic of a monobrominated compound.

« Infrared (IR) Spectroscopy: Identifies characteristic functional group vibrations within the
molecule.

» Melting Point Analysis: A sharp melting point range is indicative of high purity.

Safe Handling, Storage, and Disposal

Proper safety protocols are mandatory when handling 4-Bromo-6-methylpyrimidine.
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» Hazard Identification: The compound is classified as an irritant.[1] Safety Data Sheets (SDS)
for similar brominated heterocycles indicate potential hazards such as being harmful if
swallowed, causing skin irritation, and causing serious eye irritation.[10][11]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side-shields, chemical-resistant gloves, and a lab coat.[10][12]

e Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust or vapors.[10][12] Avoid contact with skin and eyes. Wash hands thoroughly after
handling.[10]

o Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated place away from
incompatible substances like strong oxidizing agents.[12][13] For long-term storage,
refrigeration (e.g., 0-4°C) or freezing (-20°C) is often recommended.[14]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[15] Do not let the product enter drains.
[12]

Conclusion

4-Bromo-6-methylpyrimidine is a high-value chemical intermediate whose commercial
availability is crucial for advancing research in drug discovery and materials science. Its well-
defined reactivity, particularly in modern cross-coupling chemistry, provides a reliable pathway
for the synthesis of novel and complex molecules. Researchers procuring this compound
should perform due diligence by comparing suppliers, verifying purity through standard
analytical methods, and adhering strictly to safety and handling guidelines. The continued
availability of this versatile building block will undoubtedly contribute to future innovations in
synthetic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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